Cas no 1188031-79-9 (2-Chloromethyl-4,7-dimethylbenzothiazole)

• Product Name: 2-Chloromethyl-4,7-dimethylbenzothiazole
• CAS No: 1188031-79-9
• MF: C₁₀H₁₀ClNS
• MW: 211.711100101471
• CID: 854917
• Update Time: 2025-10-29

2-Chloromethyl-4,7-dimethylbenzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-ChloroMethyl-4,7-diMethylbenzothiazole
• 2-Chloromethyl-4,7-dimethylbenzo[d]thiazole
• CID 91810956
• 2-Chloromethyl-4,7-dimethylbenzo[d]thiazole, 97%
• Benzothiazole, 2-(chloromethyl)-4,7-dimethyl-
• 2-Chloromethyl-4,7-dimethylbenzothiazole

• Inchi： 1S/C10H10ClNS/c1-6-3-4-7(2)10-9(6)12-8(5-11)13-10/h3-4H,5H2,1-2H3
• InChI Key： HSSUAOWAGAWBJG-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C(C)=CC=C(C)C=2S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Topological Polar Surface Area: 41.1

Additional information on 2-Chloromethyl-4,7-dimethylbenzothiazole

Introduction to 2-Chloromethyl-4,7-dimethylbenzothiazole (CAS No. 1188031-79-9)

2-Chloromethyl-4,7-dimethylbenzothiazole (CAS No. 1188031-79-9) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the benzothiazole class, which is known for its diverse biological activities and potential applications in drug discovery. The presence of a chloromethyl group and two methyl substituents on the benzothiazole ring imparts specific chemical and biological properties that make it a valuable candidate for various studies.

The structure of 2-Chloromethyl-4,7-dimethylbenzothiazole consists of a benzothiazole core with a chloromethyl group attached to the 2-position and two methyl groups at the 4 and 7 positions. This unique arrangement of functional groups contributes to its stability and reactivity, making it suitable for a wide range of chemical reactions and biological assays. The chloromethyl group, in particular, can participate in nucleophilic substitution reactions, which is a key feature in its synthetic utility.

In recent years, there has been a growing interest in the biological activities of benzothiazoles, including their potential as anticancer agents, antimicrobial compounds, and inhibitors of various enzymes. 2-Chloromethyl-4,7-dimethylbenzothiazole has been studied for its ability to interact with specific protein targets, which could lead to the development of novel therapeutic agents. For instance, research has shown that certain derivatives of benzothiazoles can inhibit the activity of kinases, which are important enzymes involved in cell signaling pathways and are often dysregulated in cancer.

The synthesis of 2-Chloromethyl-4,7-dimethylbenzothiazole typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common approach involves the condensation of 2-chloroacetyl chloride with 4,7-dimethylaniline followed by cyclization to form the benzothiazole ring. This synthetic route has been optimized to minimize side reactions and improve overall efficiency. The resulting compound can then be further modified through various functional group transformations to explore its chemical diversity.

In terms of pharmacological applications, 2-Chloromethyl-4,7-dimethylbenzothiazole has shown promise as a lead compound for drug development. Preclinical studies have demonstrated its potential as an anticancer agent by inhibiting tumor growth in vitro and in animal models. Additionally, it has been evaluated for its antimicrobial properties against a range of bacterial strains, showing significant activity against both Gram-positive and Gram-negative bacteria. These findings highlight the versatility of this compound and its potential to address unmet medical needs.

The safety profile of 2-Chloromethyl-4,7-dimethylbenzothiazole is an important consideration in its development as a pharmaceutical agent. Toxicological studies have indicated that it exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further clinical evaluation. However, as with any new compound, comprehensive safety assessments are necessary to ensure its safe use in humans.

In conclusion, 2-Chloromethyl-4,7-dimethylbenzothiazole (CAS No. 1188031-79-9) is a promising compound with a unique structure that offers significant potential in medicinal chemistry and pharmaceutical research. Its biological activities, synthetic accessibility, and favorable safety profile make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to explore its full range of applications and optimize its properties for clinical use.